Cas no 2229448-56-8 (5-(2-hydroxy-2-methylpropyl)thiophene-3-carbonitrile)

• Product Name: 5-(2-hydroxy-2-methylpropyl)thiophene-3-carbonitrile
• CAS No: 2229448-56-8
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 6150213
• PubChem ID: 165685448
• Update Time: 2025-05-20

5-(2-hydroxy-2-methylpropyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-hydroxy-2-methylpropyl)thiophene-3-carbonitrile
• 2229448-56-8
• EN300-1751532

• Inchi： 1S/C9H11NOS/c1-9(2,11)4-8-3-7(5-10)6-12-8/h3,6,11H,4H2,1-2H3
• InChI Key： GJYLFDKJVUSVPJ-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1CC(C)(C)O

Computed Properties

• Exact Mass: 181.05613515g/mol
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.3Ų

Additional information on 5-(2-hydroxy-2-methylpropyl)thiophene-3-carbonitrile

Introduction to 5-(2-hydroxy-2-methylpropyl)thiophene-3-carbonitrile (CAS No. 2229448-56-8)

5-(2-hydroxy-2-methylpropyl)thiophene-3-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 2229448-56-8, features a unique structural motif that combines a thiophene ring with a nitrile group, further functionalized by an isobutyl side chain containing a hydroxyl group. The presence of these functional groups makes it a versatile intermediate for the synthesis of various bioactive molecules and advanced materials.

The compound's structure is characterized by a thiophene core, which is a five-membered heterocyclic aromatic ring containing sulfur. Thiophene derivatives are widely recognized for their diverse applications in medicinal chemistry, particularly as scaffolds for drug discovery. The nitrile group attached to the thiophene ring enhances the compound's reactivity, making it a valuable precursor for further chemical modifications. Additionally, the isobutyl side chain with a hydroxyl substituent introduces both lipophilicity and hydrogen bonding potential, which can be exploited in the design of bioactive molecules.

Recent research has highlighted the potential of 5-(2-hydroxy-2-methylpropyl)thiophene-3-carbonitrile in the development of novel pharmaceutical agents. Its unique structural features make it an attractive candidate for exploring new therapeutic pathways. For instance, studies have demonstrated its utility in synthesizing thiophene-based inhibitors targeting various biological pathways, including those involved in inflammation and cancer. The hydroxyl group in the isobutyl side chain allows for further derivatization, enabling the creation of compounds with tailored pharmacokinetic properties.

In materials science, this compound has been investigated for its potential applications in organic electronics and photovoltaic devices. The thiophene ring contributes to its electronic properties, making it suitable for use in conductive polymers and organic semiconductors. The nitrile group can serve as a site for further functionalization, allowing for the integration of additional electronic or photonic functionalities. These properties make 5-(2-hydroxy-2-methylpropyl)thiophene-3-carbonitrile a promising candidate for developing next-generation materials with enhanced performance.

The synthesis of 5-(2-hydroxy-2-methylpropyl)thiophene-3-carbonitrile involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired structural framework. The hydroxyl group and the nitrile functionality must be carefully preserved during synthesis to maintain the compound's reactivity and biological activity.

Current research efforts are focused on optimizing synthetic routes to improve yield and purity while minimizing environmental impact. Green chemistry principles are being increasingly applied to develop more sustainable methods for producing this compound. Additionally, computational modeling techniques are being utilized to predict and enhance the reactivity of intermediates, thereby streamlining the synthetic process.

The biological activity of 5-(2-hydroxy-2-methylpropyl)thiophene-3-carbonitrile has been extensively studied in recent years. Preclinical trials have shown promising results in several disease models, including those related to neurological disorders and metabolic diseases. The compound's ability to modulate key biological pathways suggests its potential as a lead molecule for drug development. Further investigations are ongoing to elucidate its mechanism of action and explore its therapeutic efficacy in human trials.

The versatility of 5-(2-hydroxy-2-methylpropyl)thiophene-3-carbonitrile extends beyond pharmaceutical applications. Its unique structural features make it suitable for use in agrochemicals, where it can serve as a precursor for developing novel pesticides and herbicides. The compound's ability to interact with biological targets at multiple levels allows for the design of molecules with broad-spectrum activity against pests and pathogens.

In conclusion, 5-(2-hydroxy-2-methylpropyl)thiophene-3-carbonitrile (CAS No. 2229448-56-8) is a multifunctional compound with significant potential in both pharmaceuticals and materials science. Its unique structural features, combined with its reactivity and biological activity, make it a valuable asset in drug discovery and material innovation. Continued research efforts will likely uncover new applications and enhance our understanding of its properties and functionalities.